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Compound of Interest

Compound Name: Anhydro-ouabain

Cat. No.: B12374152

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydro-ouabain is a cardiotonic steroid, a derivative of the well-known cardiac glycoside
ouabain. Like its parent compound, anhydro-ouabain is recognized as an inhibitor of the
Na+/K+-ATPase pump, a critical enzyme responsible for maintaining electrochemical gradients
across cell membranes. Emerging research suggests that anhydro-ouabain possesses
distinct biological activities, including anti-inflammatory and neuroprotective properties, making
it a molecule of significant interest for further investigation in drug discovery and development.
This technical guide provides a comprehensive overview of the chemical structure, properties,
and known biological effects of anhydro-ouabain, with a focus on providing researchers with
the detailed information necessary to conduct further studies.

Chemical Structure and Properties

Anhydro-ouabain is formed through a dehydration reaction from ouabain, resulting in a
change in its chemical formula and molecular weight.

Table 1: Chemical and Physical Properties of Anhydro-ouabain
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Property Value

Chemical Formula C29H42011

Molecular Weight 566.64 g/mol

CAS Number 3029806-33-2

Melting Point Data not available in cited sources
Boiling Point Data not available in cited sources
Solubility Data not available in cited sources

Note: Specific quantitative data for melting point, boiling point, and solubility of anhydro-
ouabain are not readily available in the reviewed literature. Researchers should determine
these properties experimentally.

Mechanism of Action and Biological Activity

Anhydro-ouabain's primary mechanism of action is the inhibition of the Na+/K+-ATPase
pump.[1] This inhibition disrupts the normal flux of sodium and potassium ions across the cell
membrane, leading to a cascade of downstream effects. While the precise binding kinetics and
isoform specificity of anhydro-ouabain have not been extensively characterized in the
available literature, its activity as a cardiotonic steroid suggests it plays a role in modulating
cellular signaling pathways.

Beyond its impact on the sodium pump, anhydro-ouabain has been noted for its potential anti-
inflammatory and neuroprotective activities.[1] The specific molecular targets and signaling
pathways responsible for these effects are areas of active investigation.

Signaling Pathways

The inhibition of Na+/K+-ATPase by cardiac glycosides like ouabain is known to trigger a
variety of intracellular signaling cascades. It is plausible that anhydro-ouabain activates
similar pathways. The following diagram illustrates a generalized signaling pathway initiated by
Na+/K+-ATPase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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